Cas no 1301739-50-3 (4-Chloro-5-(trifluoromethyl)-1,2-Benzenedicarboxylic Acid)

• Product Name: 4-Chloro-5-(trifluoromethyl)-1,2-Benzenedicarboxylic Acid
• CAS No: 1301739-50-3
• MF: C₉H₄ClF₃O₄
• MW: 268.573872566223
• MDL: MFCD29065937
• CID: 4693240
• Update Time: 2025-10-29

4-Chloro-5-(trifluoromethyl)-1,2-Benzenedicarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-(trifluoromethyl)phthalic acid
• 4-Chloro-5-(trifluoromethyl)-1,2-Benzenedicarboxylic Acid

• MDL： MFCD29065937
• Inchi： 1S/C9H4ClF3O4/c10-6-2-4(8(16)17)3(7(14)15)1-5(6)9(11,12)13/h1-2H,(H,14,15)(H,16,17)
• InChI Key： XHNKNDHFERQJGB-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=C(C(=O)O)C=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 331
• Topological Polar Surface Area: 74.6

Additional information on 4-Chloro-5-(trifluoromethyl)-1,2-Benzenedicarboxylic Acid

4-Chloro-5-(Trifluoromethyl)-1,2-Benzenedicarboxylic Acid: A Comprehensive Overview

The compound4-Chloro-5-(Trifluoromethyl)-1,2-Benzenedicarboxylic Acid, also known by its CAS numberCAS No. 1301739-50-3, is a highly specialized organic chemical with significant applications in various fields. This compound belongs to the class of benzenedicarboxylic acids, which are widely used in the synthesis of polyamides, polyesters, and other high-performance materials. The presence of a trifluoromethyl group and a chlorine substituent at specific positions on the benzene ring imparts unique electronic and steric properties to the molecule, making it a valuable precursor in advanced material science and pharmaceutical research.

Recent studies have highlighted the potential of4-Chloro-5-(Trifluoromethyl)-1,2-Benzenedicarboxylic Acid in the development of next-generation polymers. Researchers have demonstrated that this compound can be polymerized under controlled conditions to form high-strength fibers with exceptional thermal stability. These fibers have shown promise in aerospace applications due to their ability to withstand extreme temperatures and mechanical stress. Furthermore, the trifluoromethyl group enhances the chemical resistance of the resulting polymers, making them suitable for use in harsh environmental conditions.

In addition to its role in polymer synthesis, this compound has also gained attention in the pharmaceutical industry. The benzenedicarboxylic acid moiety serves as a versatile scaffold for drug design, particularly in the development of anti-inflammatory and antiviral agents. Recent findings suggest that derivatives ofCAS No. 1301739-50-3 exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways. This has led to ongoing investigations into its potential as a lead compound for novel therapeutic agents.

The synthesis of4-Chloro-5-(Trifluoromethyl)-1,2-Benzenedicarboxylic Acid typically involves a multi-step process that combines electrophilic aromatic substitution with fluorination techniques. Advanced catalytic methods have been employed to optimize the reaction yield and purity of the final product. These methods include the use of transition metal catalysts and microwave-assisted synthesis, which have significantly improved the efficiency of the production process.

The physical properties of this compound are well-documented. It exists as a crystalline solid with a melting point of approximately 280°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility profile makes it ideal for use in various organic reactions, including nucleophilic aromatic substitution and coupling reactions.

In terms of environmental impact, studies have shown thatCAS No. 1301739-50-3 exhibits low toxicity to aquatic organisms under standard testing conditions. However, its persistence in environmental systems requires careful consideration during industrial handling and disposal processes.

The demand for4-Chloro-5-(Trifluoromethyl)-1,2-Benzenedicarboxylic Acid has been steadily increasing due to its diverse applications across multiple industries. As research continues to uncover new potential uses for this compound, it is expected to play an even more significant role in advancing materials science and pharmaceutical development.